Cas no 2111285-51-7 (methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2111285-51-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 6316487
• PubChem ID: 165945677
• Update Time: 2025-06-14

methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2111285-51-7
• EN300-786293
• methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C10H10N4O2/c1-6-3-4-7(11-5-6)8-9(10(15)16-2)13-14-12-8/h3-5H,1-2H3,(H,12,13,14)
• InChI Key： QJMBDEGJJXCJIC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC(C)=CN=2)=NNN=1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate

Research Brief on Methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2111285-51-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2111285-51-7) as a promising scaffold for drug discovery. This compound, characterized by its unique triazole-pyridine hybrid structure, has garnered significant attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of this compound, focusing on its role as a kinase inhibitor. The research demonstrated that methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate exhibits selective inhibition against specific tyrosine kinases implicated in cancer progression. The compound's mechanism of action was elucidated through X-ray crystallography, revealing its binding mode within the ATP-binding pocket of the target kinase.

Further research has explored the compound's potential in anti-inflammatory applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this scaffold showed significant suppression of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Recent computational studies have provided additional insights into the structure-activity relationships of this compound class. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models have identified key structural features responsible for its biological activity, paving the way for the design of more potent analogs. These findings were corroborated by experimental data showing improved efficacy in animal models of disease.

The compound's synthetic accessibility has also been a focus of recent investigations. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring improved yields and reduced environmental impact compared to traditional methods. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further preclinical studies.

Looking forward, methyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate represents a versatile lead compound with multiple potential therapeutic applications. Current research efforts are focused on optimizing its selectivity profile and exploring combination therapies with existing drugs. The compound's unique chemical structure and demonstrated biological activities position it as a valuable asset in the ongoing development of novel therapeutic agents across multiple disease areas.